Cas no 110811-35-3 (2H-Pyran-2-carbonitrile, tetrahydro-3-methyl-)
110811-35-3 structure
Product Name:2H-Pyran-2-carbonitrile, tetrahydro-3-methyl-
CAS No:110811-35-3
MF:C7H11NO
MW:125.168341875076
CID:3606535
PubChem ID:13735577
Update Time:2025-04-22
2H-Pyran-2-carbonitrile, tetrahydro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-carbonitrile, tetrahydro-3-methyl-
- DTXSID701260319
- 110811-35-3
- Tetrahydro-3-methyl-2H-pyran-2-carbonitrile
-
- Inchi： 1S/C7H11NO/c1-6-3-2-4-9-7(6)5-8/h6-7H,2-4H2,1H3
- InChI Key： LDPHHHFRIVOWJD-UHFFFAOYSA-N
- SMILES： O1CCCC(C)C1C#N
Computed Properties
- Exact Mass: 125.084063974Da
- Monoisotopic Mass: 125.084063974Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 33Ų
2H-Pyran-2-carbonitrile, tetrahydro-3-methyl- Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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